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Compound of Interest

Compound Name: 3-DIETHYLAMINOPHENOL

cat. No.: B049911

An In-Depth Technical Guide to 3-DIETHYLAMINOPHENOL

Core Compound Information

3-Diethylaminophenol is an aromatic organic compound that features both a phenol and a
diethylamine functional group.[1] It is a crucial intermediate in the synthesis of a variety of dyes,
pigments, and other specialty chemicals.[2][3][4] This guide provides a comprehensive
overview of its chemical properties, synonyms, synthesis protocols, and key applications for
researchers and professionals in drug development and chemical synthesis.

Compound Identification and Synonyms

The compound is identified by its CAS Number 91-68-9.[2][5][6][7][8][9][10] It is known by a
wide array of synonyms across different databases and suppliers. A consolidated list is
provided below for easy reference.
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Synonym

Source

3-(Diethylamino)phenol

PubChem, ChemicalBook[2][11]

N,N-Diethyl-3-aminophenol

Santa Cruz Biotechnology, Wikipedia[1][5]

N,N-Diethyl-m-aminophenol

PubChem, Wikipedia[1][11]

m-Diethylaminophenol

PubChem, ChemicalBook[2][11]

DIETHYL META AMINO PHENOL

ChemicalBook, Jinan Future Chemical[2][12]

3-Hydroxy-N,N-diethylaniline

ChemicalBook[2]

DEMAP

ChemicalBook, Jinan Future Chemical[2][3][12]

Phenol, 3-(diethylamino)-

PubChem, NIST[2][3][11]

m-Hydroxy-N,N-diethylaniline

PubChem[11]

1-(DIETHYLAMINO)-3-HYDROXYBENZENE

Jinan Future Chemical[3][12]

RODOL DEMAP

PubChem[11]

Physicochemical Properties

The quantitative physicochemical properties of 3-Diethylaminophenol are summarized in the

table below. These properties are critical for its handling, storage, and application in

experimental settings.
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Property Value Conditions
Molecular Formula C10H15NO

Molecular Weight 165.23 g/mol -[21[51[7119]

Melting Point 69-72 °C (lit.)[21[31[12]

Boiling Point 170 °C at 15 mmHg[2][3][12]
Boiling Point 276-280 °C at 760 mmHg[1]
Density 1.0203 g/cm3 (rough estimate)[1][2]
Flash Point 141 °C -[2][9]

Water Solubility

<0.1 g/100 mL

at 20.5 °C[2][3]

pKa 10.08 £ 0.10 (Predicted)[2][3]
LogP 0.929 at 23 °C[2][3]
Vapor Pressure 0.345 Pa at 25 °C[2][3]

Experimental Protocols
Synthesis of 3-Diethylaminophenol via Catalytic
Amination

A common and effective method for synthesizing 3-Diethylaminophenol is the Raney Nickel-
catalyzed amination of resorcinol with diethylamine.[4][7]

Objective: To synthesize 3-hydroxy-N,N-diethylaniline (3-Diethylaminophenol) from resorcinol
and diethylamine.

Materials:
e Resorcinol (2.2 g, 20 mmol)
¢ Diethylamine (30 mmol)

e Raney Ni catalyst (110 mg)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4377616.htm
https://www.scbt.com/p/3-diethylaminophenol-91-68-9
https://www.chemicalbook.com/synthesis/3-diethylaminophenol.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/102091
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4377616.htm
https://www.chemdad.com/index.php?c=article&id=41207
https://jnfuturechemical.com/product/3-diethylaminophenol-cas91-68-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4377616.htm
https://www.chemdad.com/index.php?c=article&id=41207
https://jnfuturechemical.com/product/3-diethylaminophenol-cas91-68-9/
https://de.wikipedia.org/wiki/3-Diethylaminophenol
https://de.wikipedia.org/wiki/3-Diethylaminophenol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4377616.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4377616.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/102091
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4377616.htm
https://www.chemdad.com/index.php?c=article&id=41207
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4377616.htm
https://www.chemdad.com/index.php?c=article&id=41207
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4377616.htm
https://www.chemdad.com/index.php?c=article&id=41207
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4377616.htm
https://www.chemdad.com/index.php?c=article&id=41207
https://www.benchchem.com/product/b049911?utm_src=pdf-body
https://www.benchchem.com/product/b049911?utm_src=pdf-body
https://www.kaimosi.com/91-68-9.html
https://www.chemicalbook.com/synthesis/3-diethylaminophenol.htm
https://www.benchchem.com/product/b049911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Water (50 ml, as solvent)

N-butyl acetate (for extraction)

Anhydrous magnesium sulfate (for drying)

100 ml Autoclave

Hydrogen gas supply

Procedure:

Reactor Charging: Add resorcinol (2.2 g), diethylamine (30 mmol), Raney Ni catalyst (110
mg), and 50 ml of water into a 100 ml autoclave.[7]

Inerting: Seal the autoclave and replace the internal atmosphere with hydrogen gas. This
process should be repeated three times to ensure the removal of air.[7]

Pressurization: Pressurize the autoclave with hydrogen to 0.05 MPa.[7]

Reaction: Rapidly heat the reaction mixture to 200 °C while stirring. Maintain this
temperature and continue stirring for 3 hours.[7]

Cooling and Extraction: After the reaction is complete, cool the mixture to room temperature.
Transfer the mixture to a separatory funnel and extract the product with n-butyl acetate.[7]

Drying and Concentration: Collect the organic layer and dry it over anhydrous magnesium
sulfate. Filter the mixture to remove the drying agent.[7]

Isolation: Concentrate the filtered organic layer under reduced pressure to obtain the crude
3-Diethylaminophenol product.[7] Further purification can be achieved by distillation or
recrystallization.[1]

Applications and Chemical Relationships

3-Diethylaminophenol is rarely an end-product but serves as a vital building block for more

complex molecules, particularly fluorescent dyes. Its structure is a core component of many

rhodamine, coumarin, and oxazine dyes.
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Logical Workflow: Synthesis of 3-Diethylaminophenol

The synthesis protocol described above can be visualized as a straightforward chemical
workflow.

Reactants Catalyst & Conditions
Resorcinol Diethylamine 200°C, 3h, H2
Raney Ni
Amination

3-Diethylaminophenol

Click to download full resolution via product page

Caption: Catalytic amination workflow for 3-Diethylaminophenol synthesis.

Signaling Pathway: Role as a Dye Precursor

This compound is a foundational precursor for a wide range of commercially and scientifically
important dyes. The diagram below illustrates its central role in the synthesis of several well-
known dye families.
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‘ 3-Diethylaminophenol

)/A sulting Dye Classes

Rhodamine Dyes (e.g., Rhodamine B)

e.g., 4-(Diethylamino)salicylaldehyde

Coumarin Dyes (e.g., Coumarin 6, Coumarin 7) Oxazine Dyes (e.g., Nile Red, Basic Blue 3)

‘ Other Dyes & Intermediates

Click to download full resolution via product page

Caption: 3-Diethylaminophenol as a key precursor in dye synthesis.

Safety and Handling

3-Diethylaminophenol is classified as toxic if swallowed (Acute Tox. 3 Oral) and requires
careful handling.[9] It may cause irritation upon contact.[2][3] Standard personal protective
equipment (PPE), including gloves, eye shields, and a dust mask, should be used when
handling the solid material.[9] It should be stored in a cool, dry, well-ventilated area under an
inert atmosphere, as it can be sensitive to air and heat.[2][13] The compound is incompatible
with strong reducing agents, acids, and oxidizers.[11][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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